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An In-depth Technical Guide on the Physical and Chemical Properties of Dodecyl Hydrogen
Sulfate

Introduction
Dodecyl hydrogen sulfate, also known as lauryl sulfate, is an anionic surfactant and a key

organic chemical intermediate.[1] It is the conjugate acid of dodecyl sulfate.[2][3] Structurally, it

is an amphiphilic molecule, possessing a 12-carbon hydrophobic alkyl chain (the dodecyl

group) and a hydrophilic sulfate head group. This dual nature is the basis for its widespread

use as a surfactant, emulsifying agent, and detergent in various industrial, pharmaceutical, and

personal care applications.[4][5] This document provides a comprehensive overview of its core

physical and chemical properties, experimental protocols for its characterization, and its

fundamental molecular behaviors.

Molecular Structure
The structure of dodecyl hydrogen sulfate consists of a long hydrocarbon tail and a polar

sulfate head.
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Chemical Structure of Dodecyl Hydrogen Sulfate

CH₃- (CH₂)₁₀- CH₂- O- S =O=O-OH

Click to download full resolution via product page

Caption: Molecular structure of dodecyl hydrogen sulfate (C₁₂H₂₆O₄S).

Physical and Chemical Properties
The key quantitative properties of dodecyl hydrogen sulfate are summarized in the table

below. These values are essential for its application in formulation development and chemical

synthesis.
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Property Value Reference(s)

IUPAC Name dodecyl hydrogen sulfate [3][4]

Synonyms
Lauryl sulfate, Dodecylsulfuric

acid
[3][6][7]

Molecular Formula C₁₂H₂₆O₄S [2][3][4][8]

Molecular Weight 266.4 g/mol [2][9]

CAS Number 151-41-7 [2][3][7][8]

Appearance
Colorless to pale-yellow liquid

or waxy solid
[4]

Melting Point 25-27 °C [2][3][6]

Boiling Point 379.6 °C (rough estimate) [2][6]

Density ~1.02 - 1.15 g/cm³ (estimate) [2][4]

pKa -3.29 (Predicted) [2][6]

Solubility in Water

Limited; solubility limit of 10

mM at 25 °C has been

reported.[4][10]

[4][10]

Solubility in Organic Solvents
Soluble in ethanol and

acetone.[4]
[4]

Critical Micelle Concentration

(CMC)

Varies with conditions; the

sodium salt (SDS) has a CMC

of ~8.2 mM in pure water at

25°C.

[11][12][13][14]

Detailed Chemical Characteristics
Amphiphilic Nature and Surfactant Activity
Dodecyl hydrogen sulfate's structure is the key to its function as a surfactant.[4] The long

dodecyl chain is hydrophobic (water-repelling) and readily interacts with non-polar substances

like oils and greases. Conversely, the sulfate head group is hydrophilic (water-attracting) and
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polar. In aqueous solutions, this amphiphilic nature causes the molecules to align at interfaces,

such as the air-water or oil-water interface, thereby reducing surface tension.[4]

Micelle Formation
Above a specific concentration in a polar solvent, known as the Critical Micelle Concentration

(CMC), individual surfactant molecules (monomers) begin to self-assemble into spherical

structures called micelles.[4][13] In these aggregates, the hydrophobic tails are sequestered in

the core, away from the water, while the hydrophilic heads form the outer surface, interacting

with the surrounding aqueous environment.[15] This process is fundamental to its role in

cleaning and emulsification, as the hydrophobic core of the micelle can encapsulate non-polar

substances, allowing them to be dispersed in water.[4]
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Increase Surfactant
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cluster_below_cmc
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Caption: Aggregation behavior of dodecyl hydrogen sulfate below and above the CMC.

Reactivity and Stability
Dodecyl hydrogen sulfate is stable under recommended storage conditions.[16] However, it

can undergo hydrolysis, particularly under acidic conditions and at elevated temperatures, to

yield dodecanol and sulfuric acid.[17] When heated to decomposition, it can emit toxic fumes of

sulfur oxides.[16]
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Biodegradability
Dodecyl hydrogen sulfate is considered to be readily biodegradable, which is an important

characteristic for its use in consumer products that are released into wastewater systems.[3][4]

Experimental Protocols: Determination of Critical
Micelle Concentration (CMC)
The CMC is a fundamental parameter for any surfactant.[13] It can be determined by

measuring a physical property of the surfactant solution as a function of its concentration. The

CMC is identified as the concentration at which there is an abrupt change in the slope of the

plotted data.[18]

Method 1: Surface Tension Measurement
Principle: The surface tension of a surfactant solution decreases significantly as the

concentration increases. Once the surface becomes saturated with monomers and micelles

begin to form, the surface tension remains relatively constant.[18][19] The CMC is the

concentration at this inflection point.

Methodology:

Solution Preparation: Prepare a series of aqueous solutions of dodecyl hydrogen sulfate
with varying concentrations, ensuring the range covers the expected CMC.[19] Use high-

purity water.

Measurement: Use a surface tensiometer (e.g., using the du Noüy ring or Wilhelmy plate

method) to measure the surface tension of each solution at a constant temperature.[19]

Data Plotting: Plot the measured surface tension (γ) against the logarithm of the surfactant

concentration (log C).[19]

CMC Determination: The plot will show two linear regions. The CMC is determined from the

concentration at the intersection of the extrapolated lines from these two regions.[18]
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Caption: Workflow for determining CMC using the surface tension method.

Method 2: Conductivity Measurement
Principle: This method is suitable for ionic surfactants like dodecyl hydrogen sulfate.[19][20]

Below the CMC, the surfactant exists as fully ionized monomers, and conductivity increases

linearly with concentration.[19] When micelles form, the mobility of the aggregated ions is lower

than that of the free monomers, leading to a decrease in the slope of the conductivity versus

concentration plot.[15]
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Methodology:

Solution Preparation: Prepare a series of surfactant solutions in deionized water.

Measurement: Use a calibrated conductivity meter to measure the specific conductance of

each solution at a constant temperature.

Data Plotting: Plot the specific conductance against the surfactant concentration.

CMC Determination: The plot will exhibit two lines with different slopes.[21] The

concentration at the point where these lines intersect is the CMC.[12]

Method 3: Fluorescence Spectroscopy
Principle: This sensitive method utilizes a fluorescent probe, such as pyrene, whose

fluorescence spectrum is sensitive to the polarity of its microenvironment.[19][21] In a polar

aqueous solution (below CMC), pyrene exhibits certain fluorescence characteristics. When

micelles form, pyrene partitions into the non-polar, hydrophobic core of the micelles, causing a

distinct change in its fluorescence emission spectrum.[19]

Methodology:

Solution Preparation: Prepare a series of surfactant solutions, each containing a very small,

constant amount of the fluorescent probe.

Measurement: Measure the fluorescence intensity of each solution using a

spectrofluorometer. For pyrene, the ratio of the intensity of the first and third vibronic peaks

(I₁/I₃) is often monitored.

Data Plotting: Plot the fluorescence intensity ratio (e.g., I₁/I₃ for pyrene) against the

surfactant concentration.

CMC Determination: A sigmoidal curve is typically obtained. The CMC is determined from the

midpoint of the transition or the intersection of the tangents from the regions before and after

micelle formation.[20]

Applications and Safety
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Key Applications
Detergents and Cleaners: Its excellent surfactant properties make it a vital component in

cleaning products.[4]

Personal Care Products: Used as an emulsifier and foaming agent in lotions, creams, and

other cosmetics.[4]

Pharmaceuticals: Employed as a pharmaceutic aid (surfactant).[2]

Research: Its sodium salt, sodium dodecyl sulfate (SDS), is widely used in biochemistry and

molecular biology, for example, in SDS-PAGE to denature proteins.

Safety and Handling
Dodecyl hydrogen sulfate and its common salt (SDS) can cause skin and eye irritation.[22]

[23] Inhalation may lead to respiratory tract irritation.[22][24] Proper personal protective

equipment, including gloves and safety goggles, should be used when handling the substance.

[25] It should be stored in a cool, dry place in a tightly closed container.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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